Cas no 1797276-28-8 (3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one)

• Product Name: 3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one
• CAS No: 1797276-28-8
• MF: C₁₉H₂₆ClNO₃S
• MW: 383.932643413544
• CID: 5939831
• PubChem ID: 71809321
• Update Time: 2025-10-24

3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one
• 1797276-28-8
• 3-(4-chloro-3-methylphenyl)-1-(3-cyclohexylsulfonylazetidin-1-yl)propan-1-one
• 3-(4-chloro-3-methylphenyl)-1-(3-(cyclohexylsulfonyl)azetidin-1-yl)propan-1-one
• F6442-1240
• AKOS024564595
• 3-(4-CHLORO-3-METHYLPHENYL)-1-[3-(CYCLOHEXANESULFONYL)AZETIDIN-1-YL]PROPAN-1-ONE

• Inchi： 1S/C19H26ClNO3S/c1-14-11-15(7-9-18(14)20)8-10-19(22)21-12-17(13-21)25(23,24)16-5-3-2-4-6-16/h7,9,11,16-17H,2-6,8,10,12-13H2,1H3
• InChI Key： JVUICFBUUCSNEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CCC(N1CC(C1)S(C1CCCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 383.1321926g/mol
• Monoisotopic Mass: 383.1321926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one

Professional Introduction to Compound with CAS No. 1797276-28-8 and Product Name: 3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one

The compound identified by the CAS number 1797276-28-8 and the product name 3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The molecular structure, characterized by a combination of aromatic and heterocyclic moieties, suggests a unique set of chemical properties that make it a promising candidate for further investigation.

At the core of this compound's structure lies an azetidine ring, which is a six-membered saturated heterocycle containing two nitrogen atoms. The presence of a sulfonyl group attached to the azetidine ring introduces polarity and potential interactions with biological targets, enhancing its pharmacological relevance. Additionally, the 4-chloro-3-methylphenyl substituent on one end of the molecule contributes to its lipophilicity and may influence its absorption, distribution, metabolism, and excretion (ADME) properties. These structural features collectively contribute to the compound's distinctive chemical profile.

Recent advancements in medicinal chemistry have highlighted the importance of azetidine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The sulfonyl group in 3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one is particularly noteworthy, as it has been implicated in enhancing binding affinity to biological targets by improving hydrogen bonding interactions. This feature is critical for designing molecules with improved pharmacological efficacy.

In the context of current research, this compound aligns with the growing interest in structure-based drug design. Computational modeling and high-throughput screening have been instrumental in identifying novel scaffolds with enhanced binding properties. The 4-chloro-3-methylphenyl moiety, for instance, has been observed to modulate electronic distributions across the molecule, which can be leveraged to optimize receptor interactions. Such insights are derived from cutting-edge techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information essential for rational drug design.

The synthesis of 3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the azetidine ring through cyclization reactions and the introduction of the sulfonyl group via nucleophilic substitution or oxidation processes. The 4-chloro-3-methylphenyl substituent is typically incorporated during later stages of synthesis, often through Friedel-Crafts alkylation or acylation reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity.

Evaluation of this compound's pharmacological activity has revealed intriguing results that warrant further exploration. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory pathways. The sulfonyl group's interaction with polar residues in enzyme active sites appears to be a key mechanism underlying its inhibitory effects. Additionally, the lipophilic nature imparted by the 4-chloro-3-methylphenyl moiety enhances membrane permeability, facilitating cellular uptake—a critical factor for drug efficacy.

From a regulatory perspective, compounds like 3-(4-chloro-3-methylphenyl)-1-3-(cyclohexanesulfonyl)azetidin-1-ylpropan-1-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This involves comprehensive toxicological assessments, including acute toxicity studies and long-term carcinogenicity evaluations. The presence of functional groups such as sulfonyls necessitates careful consideration of potential metabolic pathways and their implications for drug clearance.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can forecast pharmacokinetic properties and identify potential side effects based on structural features alone. For instance, virtual screening techniques have been employed to assess how modifications to the 4-chloro-3-methylphenyl group influence binding affinity without resorting to costly wet-lab experiments. Such innovations underscore the dynamic interplay between computational methods and experimental validation in modern pharmaceutical research.

Future directions for research on 1797276-28-8 include exploring analogs with modified substituents to optimize pharmacological profiles further. By systematically altering functional groups such as hydroxyls or amides within the azetidine core or adjusting electronic effects through steric hindrance provided by alkyl groups attached to carbon atoms at positions 2 or 5—researchers aim to fine-tune activity against specific targets while minimizing off-target effects.

The broader significance of this compound lies not only in its immediate therapeutic potential but also in its contribution to our understanding of molecular interactions at a fundamental level. As more data becomes available from both experimental investigations and computational analyses—scientists will continue refining strategies for developing next-generation therapeutics based on similar scaffolds.